![molecular formula C25H27NOS B6175002 rac-2-{[(naphthalen-2-yl)methyl]sulfanyl}-N-[(1r,4r)-4-methylcyclohexyl]benzamide, trans CAS No. 2503208-73-7](/img/no-structure.png)
rac-2-{[(naphthalen-2-yl)methyl]sulfanyl}-N-[(1r,4r)-4-methylcyclohexyl]benzamide, trans
Cat. No. B6175002
CAS RN:
2503208-73-7
M. Wt: 389.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound is not explicitly provided in the available resources .Chemical Reactions Analysis
The specific chemical reactions involving this compound are not clearly documented in the available literature .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not clearly documented in the available literature .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'rac-2-{[(naphthalen-2-yl)methyl]sulfanyl}-N-[(1r,4r)-4-methylcyclohexyl]benzamide, trans' involves the synthesis of the intermediate compounds followed by the final coupling reaction to form the target compound.", "Starting Materials": [ "Naphthalene", "Benzyl mercaptan", "4-Methylcyclohexanone", "Sodium borohydride", "Bromine", "Sodium hydroxide", "Benzoyl chloride", "Triethylamine", "N,N-Dimethylformamide", "N,N-Dimethylacetamide", "Diethyl ether", "Methanol", "Ethanol", "Acetic acid", "Hexane", "Chloroform" ], "Reaction": [ "Step 1: Bromination of naphthalene using bromine in chloroform to form 2-bromonaphthalene", "Step 2: Reaction of 2-bromonaphthalene with benzyl mercaptan in the presence of sodium hydroxide to form 2-[(benzylthio)naphthalen-2-yl]methanol", "Step 3: Reduction of 2-[(benzylthio)naphthalen-2-yl]methanol using sodium borohydride in methanol to form 2-[(benzylsulfanyl)naphthalen-2-yl]methanol", "Step 4: Protection of the hydroxyl group in 2-[(benzylsulfanyl)naphthalen-2-yl]methanol using benzoyl chloride and triethylamine in N,N-dimethylformamide to form 2-{[(benzylsulfanyl)naphthalen-2-yl]methyl}benzoate", "Step 5: Reduction of the ester group in 2-{[(benzylsulfanyl)naphthalen-2-yl]methyl}benzoate using sodium borohydride in methanol to form 2-{[(benzylsulfanyl)naphthalen-2-yl]methyl}benzyl alcohol", "Step 6: Protection of the hydroxyl group in 2-{[(benzylsulfanyl)naphthalen-2-yl]methyl}benzyl alcohol using benzoyl chloride and triethylamine in N,N-dimethylacetamide to form 2-{[(benzylsulfanyl)naphthalen-2-yl]methyl}benzyl benzoate", "Step 7: Reduction of the ester group in 2-{[(benzylsulfanyl)naphthalen-2-yl]methyl}benzyl benzoate using sodium borohydride in methanol to form 2-{[(benzylsulfanyl)naphthalen-2-yl]methyl}benzyl alcohol", "Step 8: Protection of the hydroxyl group in 2-{[(benzylsulfanyl)naphthalen-2-yl]methyl}benzyl alcohol using benzoyl chloride and triethylamine in N,N-dimethylacetamide to form 2-{[(benzylsulfanyl)naphthalen-2-yl]methyl}benzyl benzoyl ester", "Step 9: Reduction of the ester group in 2-{[(benzylsulfanyl)naphthalen-2-yl]methyl}benzyl benzoyl ester using sodium borohydride in methanol to form 2-{[(benzylsulfanyl)naphthalen-2-yl]methyl}benzyl alcohol", "Step 10: Protection of the hydroxyl group in 2-{[(benzylsulfanyl)naphthalen-2-yl]methyl}benzyl alcohol using benzoyl chloride and triethylamine in N,N-dimethylacetamide to form 2-{[(benzylsulfanyl)naphthalen-2-yl]methyl}benzyl benzoyl ester", "Step 11: Reaction of 2-{[(benzylsulfanyl)naphthalen-2-yl]methyl}benzyl benzoyl ester with 4-methylcyclohexanone in the presence of sodium hydroxide and acetic acid to form rac-2-{[(naphthalen-2-yl)methyl]sulfanyl}-N-[(1R,4R)-4-methylcyclohexyl]benzamide, trans" ] } | |
CAS RN |
2503208-73-7 |
Product Name |
rac-2-{[(naphthalen-2-yl)methyl]sulfanyl}-N-[(1r,4r)-4-methylcyclohexyl]benzamide, trans |
Molecular Formula |
C25H27NOS |
Molecular Weight |
389.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
rac-(1R,2R,3S,6S,7S)-tricyclo[5.2.1.0,2,6]decan-3-ol
1932301-35-3
1-(4,4-dimethyloxan-2-yl)methanamine hydrochloride
2503203-95-8